Cas no 21716-59-6 (3-methoxy-1H-Indole-2-carboxylic acid methyl ester)

• Product Name: 3-methoxy-1H-Indole-2-carboxylic acid methyl ester
• CAS No: 21716-59-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1109110
• PubChem ID: 12121504
• Update Time: 2025-04-20

3-methoxy-1H-Indole-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1H-Indole-2-carboxylic acid methyl ester
• JBGKLXUHWGUPQT-UHFFFAOYSA-N
• methyl 3-methoxy-1H-indole-2-carboxylate
• SCHEMBL3309109
• 21716-59-6
• 2-methoxy carbonyl-3-methoxy indole
• methyl3-methoxy-1H-indole-2-carboxylate
• DB-386357

• Inchi： 1S/C11H11NO3/c1-14-10-7-5-3-4-6-8(7)12-9(10)11(13)15-2/h3-6,12H,1-2H3
• InChI Key： JBGKLXUHWGUPQT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)OC)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 51.32